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Compound of Interest

Compound Name: 2-lodo-4-methylaniline

Cat. No.: B1303665

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-lodo-4-methylaniline. It includes
detailed operational and disposal plans to ensure safe laboratory practices.

Chemical and Physical Properties

Property Value

CAS Number 29289-13-2
Molecular Formula C7HsIN
Molecular Weight 233.05 g/mol
Appearance Solid

Melting Point 34-39 °C

Hazard Identification and Classification

2-lodo-4-methylaniline is classified as a hazardous substance. The following table
summarizes its hazard classifications and statements.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed[1]
Skin Irritation ] H315: Causes skin
Warning o
(Category 2) irritation[1]
Serious Eye Damage H318: Causes serious
Danger
(Category 1) eye damagel[1]

Specific target organ

toxicity — Single ] H335: May cause
Warning ) o

exposure (Category respiratory irritation[1]

3), Respiratory system

Operational Plan: Handling Procedures

Adherence to the following step-by-step procedures is critical to minimize exposure and ensure
safety when handling 2-lodo-4-methylaniline.

Engineering Controls

» Ventilation: Always handle 2-lodo-4-methylaniline in a well-ventilated area.[2] A certified
chemical fume hood is required for all operations that may generate dust or aerosols.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-lodo-4-methylaniline in any form.
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PPE Category Specification

Weatr tightly fitting safety goggles or a face
Eye and Face Protection shield (conforming to EN166 or NIOSH
standards).[3]

Wear chemically resistant, impervious gloves
Hand Protection (e.g., nitrile rubber). Inspect gloves for tears or

holes before and after each use.

Wear a flame-retardant laboratory coat. Ensure
] it is fully buttoned. For larger quantities or when

Body Protection ] ] ] ] )
there is a risk of splashing, an impervious apron

is recommended.

If dusts are generated and engineering controls
Respiratory Protection are not sufficient, use a NIOSH-approved

respirator with a particulate filter.

Handling Solid 2-lodo-4-methylaniline

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the work
area of any unnecessary items.

e Weighing: Conduct all weighing operations within a chemical fume hood or a ventilated
balance enclosure to minimize dust inhalation.

o Transfer: Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust. If
the solid is fine, consider using a liquid to wet the powder before transfer.

o Cleaning: After handling, decontaminate the work surface and any equipment used.

Preparing Solutions

o Solvent Selection: Choose an appropriate solvent in which 2-lodo-4-methylaniline is
soluble.

o Dissolution: Slowly add the solid 2-lodo-4-methylaniline to the solvent while stirring in a
closed or contained system within a fume hood.
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o Storage: Store the solution in a tightly sealed, properly labeled container.

Emergency Procedures

Immediate and appropriate response is crucial in the event of an exposure.

Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water for at
least 15 minutes. Seek medical attention if

irritation persists.[2]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ) )
is difficult, give oxygen. Seek immediate medical
attention.[2]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing 2-lodo-4-methylaniline must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Waste Segregation

o Solid Waste: Collect any solid 2-lodo-4-methylaniline, contaminated spatulas, weigh boats,

and paper towels in a dedicated, labeled hazardous waste container.
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e Liquid Waste: Collect solutions of 2-lodo-4-methylaniline and any contaminated solvents in
a separate, labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatible.

o Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in
a designated hazardous waste container.

Disposal Procedure

e Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical
name ("2-lodo-4-methylaniline") and the appropriate hazard symbols.

o Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area while awaiting pickup.

o Pickup: Arrange for disposal through your institution's environmental health and safety (EHS)
office or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 2-lodo-4-methylaniline

Eye/Skin Contact: Flush with Water Inhalation: Move to Fresh Air Ingestion: Rinse Mouth, Do Not Induce Vomiting
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Caption: Workflow for the safe handling and disposal of 2-lodo-4-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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